Cas no 337527-10-3 (8,11,13-Abietatriene-7,15,18-triol)

8,11,13-Abietatriene-7,15,18-triol structure

337527-10-3 structure

Product name:8,11,13-Abietatriene-7,15,18-triol

CAS No:337527-10-3

MF:C₂₀H₃₀O₃

MW:318.45

CID:837773

PubChem ID:3838750

8,11,13-Abietatriene-7,15,18-triol Chemical and Physical Properties

Names and Identifiers

- 8,11,13-Abietatriene-7,15,18-triol
- (7α)-Abieta-8,11,13-triene-7,15,18-triol
- Abieta-8,11,13-triene-7,15,18-triol
- Abieta-8,11,13-triene-7
- 337527-10-3
- HY-N7178
- A,15,18-triol
- (1R,4AS,9R,10AR)-1-(HYDROXYMETHYL)-7-(2-HYDROXYPROPAN-2-YL)-1,4A-DIMETHYL-2,3,4,9,10,10A-HEXAHYDROPHENANTHREN-9-OL
- FS-9767
- CS-0103802
- AKOS032962342
- [ "" ]
- Inchi： InChI=1S/C20H30O3/c1-18(2,23)13-6-7-15-14(10-13)16(22)11-17-19(3,12-21)8-5-9-20(15,17)4/h6-7,10,16-17,21-23H,5,8-9,11-12H2,1-4H3/t16-,17+,19+,20-/m1/s1
- InChI Key： FTCCXIDYXDLLRK-LCLWPZTBSA-N
- SMILES： CC1(CCCC2(C1CC(C3=C2C=CC(=C3)C(C)(C)O)O)C)CO

Computed Properties

Exact Mass: 318.21900
Monoisotopic Mass: 318.21949481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 448
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 60.7Å²

Experimental Properties

Color/Form: Powder
Density: 1.1±0.1 g/cm3
Boiling Point: 472.6±35.0 °C at 760 mmHg
Flash Point: 213.5±20.5 °C
PSA: 60.69000
LogP: 3.40750
Vapor Pressure: 0.0±1.2 mmHg at 25°C

8,11,13-Abietatriene-7,15,18-triol Security Information

Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

8,11,13-Abietatriene-7,15,18-triol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
TargetMol Chemicals	TN5578-5mg	Abieta-8,11,13-triene-7,15,18-triol	337527-10-3		5mg	￥ 3560	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A52090-5 mg	8,11,13-Abietatriene-7,15,18-triol	337527-10-3		5mg	¥5120.0	2021-09-10
Biosynth	MNA52710-5 mg	Abieta-8,11,13-triene-7,15,18-triol	337527-10-3		5mg	$446.90	2023-01-03
TargetMol Chemicals	TN5578-5 mg	Abieta-8,11,13-triene-7,15,18-triol	337527-10-3	98%	5mg	￥ 3,560	2023-07-11
A2B Chem LLC	AF82749-50mg	Abieta-8,11,13-triene-7,15,18-triol	337527-10-3	98% by HPLC	50mg	$4506.00	2024-04-20
A2B Chem LLC	AF82749-1000mg	Abieta-8,11,13-triene-7,15,18-triol	337527-10-3	98% by HPLC	1000mg	$39993.00	2024-04-20
Biosynth	MNA52710-50 mg	Abieta-8,11,13-triene-7,15,18-triol	337527-10-3		50mg	$2,145.00	2023-01-03
TargetMol Chemicals	TN5578-1 mL * 10 mM (in DMSO)	Abieta-8,11,13-triene-7,15,18-triol	337527-10-3	98%	1 mL * 10 mM (in DMSO)	￥ 3660	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A52090-5mg	8,11,13-Abietatriene-7,15,18-triol	337527-10-3	,95.0%	5mg	¥5120.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5578-5 mg	Abieta-8,11,13-triene-7,15,18-triol	337527-10-3		5mg	￥4915.00	2022-04-26

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